Cas no 651057-22-6 (2-Furanbutanol, tetrahydro-, benzoate, (2S)-)

2-Furanbutanol, tetrahydro-, benzoate, (2S)- structure
651057-22-6 structure
Product Name:2-Furanbutanol, tetrahydro-, benzoate, (2S)-
CAS No:651057-22-6
MF:C15H22O4
MW:266.332785129547
CID:406923
PubChem ID:71377064
Update Time:2025-04-19

2-Furanbutanol, tetrahydro-, benzoate, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furanbutanol, tetrahydro-, benzoate, (2S)-
    • benzoic acid,4-[(2S)-oxolan-2-yl]butan-1-ol
    • 651057-22-6
    • Benzoic acid--4-[(2S)-oxolan-2-yl]butan-1-ol (1/1)
    • DTXSID00799725
    • Inchi: 1S/C8H16O2.C7H6O2/c9-6-2-1-4-8-5-3-7-10-8;8-7(9)6-4-2-1-3-5-6/h8-9H,1-7H2;1-5H,(H,8,9)/t8-;/m0./s1
    • InChI Key: FEJLVYKUTGFLLN-QRPNPIFTSA-N
    • SMILES: O1CCC[C@@H]1CCCCO.OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 266.15186
  • Monoisotopic Mass: 266.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 187
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76

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